Cas no 1049983-65-4 (N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine)

N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine structure
1049983-65-4 structure
Product Name:N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine
CAS No:1049983-65-4
MF:C11H19N3
MW:193.288662195206
CID:4678895
Update Time:2023-08-14

N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(1-methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine
    • N-[(1-METHYL-1H-PYRAZOL-4-YL)METHYL]-CYCLOHEXANAMINE
    • STK487781
    • N-[(1-methylpyrazol-4-yl)methyl]cyclohexanamine
    • N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine
    • Inchi: 1S/C11H19N3/c1-14-9-10(8-13-14)7-12-11-5-3-2-4-6-11/h8-9,11-12H,2-7H2,1H3
    • InChI Key: YKDPKWZHTBLCTR-UHFFFAOYSA-N
    • SMILES: N(CC1C=NN(C)C=1)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Topological Polar Surface Area: 29.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 317.1±17.0 °C at 760 mmHg
  • Flash Point: 145.6±20.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine Security Information

N-[(1-Methyl-1H-pyrazol-4-yl)methyl]cyclohexanamine Related Literature

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